1-{2-[benzyl(methyl)amino]-4-methyl-1,3-thiazol-5-yl}ethanone

• IUPAC Name: 1-[2-[benzyl(methyl)amino]-4-methyl-1,3-thiazol-5-yl]ethanone
• InChI: InChI=1S/C14H16N2OS/c1-10-13(11(2)17)18-14(15-10)16(3)9-12-7-5-4-6-8-12/h4-8H,9H2,1-3H3
• InChI Key: LAAQAXCNROTTLV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)N(C)CC2=CC=CC=C2)C(=O)C
• Molecular Formula: C14H16N2OS
• Molecular Weight: 260.36 g/mol

Description

1-{2-[benzyl(methyl)amino]-4-methyl-1,3-thiazol-5-yl}ethanone is a compound that belongs to the thiazole family. It is a synthetic compound that has been used in scientific research for various purposes.

Mechanism of Action

The mechanism of action of 1-{2-[benzyl(methyl)amino]-4-methyl-1,3-thiazol-5-yl}ethanone is not fully understood. However, it is believed to work by inhibiting certain enzymes that are involved in the inflammatory response. It may also work by inhibiting the growth of cancer cells.
Biochemical and Physiological Effects
1-{2-[benzyl(methyl)amino]-4-methyl-1,3-thiazol-5-yl}ethanone has been shown to have anti-inflammatory effects in animal models. It has also been shown to inhibit the growth of cancer cells in vitro. However, its effects on humans have not been fully studied.

Advantages and Limitations for Lab Experiments

One advantage of using 1-{2-[benzyl(methyl)amino]-4-methyl-1,3-thiazol-5-yl}ethanone in lab experiments is that it is a synthetic compound, which means that it can be easily obtained in pure form. It is also relatively stable, which makes it easier to handle in experiments. However, one limitation of using this compound is that its mechanism of action is not fully understood, which makes it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research on 1-{2-[benzyl(methyl)amino]-4-methyl-1,3-thiazol-5-yl}ethanone. One area of research could be to further investigate its potential as an anti-inflammatory agent. Another area of research could be to study its effects on cancer cells in vivo. Additionally, more research could be done to understand its mechanism of action and how it interacts with other compounds. Finally, it could be studied for its potential as a treatment for other diseases, such as autoimmune disorders.

Synthesis Methods

The synthesis of 1-{2-[benzyl(methyl)amino]-4-methyl-1,3-thiazol-5-yl}ethanone involves the reaction of 2-amino-4-methyl-1,3-thiazole with benzyl methyl ketone in the presence of a catalyst such as sodium hydride or potassium carbonate. The reaction is carried out in a solvent such as dimethylformamide or dimethyl sulfoxide. The product is then purified by column chromatography to obtain the pure compound.

Scientific Research Applications

1-{2-[benzyl(methyl)amino]-4-methyl-1,3-thiazol-5-yl}ethanone has been used in scientific research for various purposes. It has been studied for its potential as an anti-inflammatory agent, as well as its potential as a treatment for cancer. It has also been used in studies on the mechanism of action of certain drugs.